Cas no 112611-39-9 (1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]-
• CAS No: 112611-39-9
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD00665043
• CID: 1200696
• PubChem ID: 731879
• Update Time: 2025-06-08

1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]-
• MFCD00665043
• 112611-39-9
• (2E)-2-{[4-(dimethylamino)phenyl]methylidene}-1-azabicyclo[2.2.2]octan-3-one
• AKOS015991706
• (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-1-azabicyclo[2.2.2]octan-3-one
• 10L-724
• 2-{[4-(dimethylamino)phenyl]methylene}-3-quinuclidinone

• MDL： MFCD00665043
• Inchi： 1S/C16H20N2O/c1-17(2)14-5-3-12(4-6-14)11-15-16(19)13-7-9-18(15)10-8-13/h3-6,11,13H,7-10H2,1-2H3/b15-11+
• InChI Key： CXRHRCPGSKIIDH-RVDMUPIBSA-N
• SMILES： O=C1/C(=C\C2C=CC(=CC=2)N(C)C)/N2CCC1CC2

Computed Properties

• Exact Mass: 256.1577
• Monoisotopic Mass: 256.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines Quinuclidones

Additional information on 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]-

Research Brief on 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]- (CAS: 112611-39-9)

The compound 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]- (CAS: 112611-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of novel pharmacophores. Its bicyclic structure, combined with the presence of a dimethylamino phenyl group, makes it an attractive candidate for modulating various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases and cancer pathways.

One of the most notable advancements in the study of this compound is its application in the design of acetylcholinesterase (AChE) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]- exhibited potent inhibitory activity against AChE, with IC50 values in the nanomolar range. This finding opens new avenues for the treatment of Alzheimer's disease and other cholinergic disorders.

In addition to its neurological applications, recent research has also investigated the compound's anticancer properties. A study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed selective cytotoxicity against cancer cell lines, particularly those with upregulated PI3K/AKT/mTOR signaling pathways. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising candidate for further preclinical development.

The synthesis of 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(dimethylamino)phenyl]methylene]- has also seen significant improvements. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that utilizes microwave-assisted catalysis, reducing reaction times and improving overall efficiency. This advancement is particularly important for scaling up production for further pharmacological testing.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues with bioavailability and metabolic stability, which are currently being addressed through structural modifications. Researchers are exploring various prodrug strategies and formulation approaches to overcome these limitations.

Looking forward, the compound's unique structural features and demonstrated biological activities position it as a valuable tool in medicinal chemistry. Ongoing research is focusing on expanding its therapeutic potential through targeted modifications and combination therapies. The coming years are likely to see increased interest in this molecule as it progresses through the drug discovery pipeline.